2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide
• InChI: InChI=1S/C20H13Cl2N3O2S/c21-11-6-7-13(12(22)10-11)24-20(27)16-14-4-1-2-8-25(14)18(17(16)23)19(26)15-5-3-9-28-15/h1-10H,23H2,(H,24,27)
• InChI Key: PEZXRKNRAWAYCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(N2C=C1)C(=O)C3=CC=CS3)N)C(=O)NC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H13Cl2N3O2S
• Molecular Weight: 430.3 g/mol

Description

2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide involves the inhibition of certain enzymes and pathways in the body. For example, it has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer treatment. It has also been found to inhibit the aggregation of amyloid beta peptides, which are a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide is its specificity for certain enzymes and pathways in the body. This makes it a useful tool for studying these enzymes and pathways in lab experiments. However, one of the limitations of this compound is its potential toxicity, which must be taken into account when designing experiments.

Future Directions

There are many potential future directions for research on 2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide. One area of interest is the development of more potent and specific analogs of the compound for use in cancer treatment and Alzheimer's disease. Another area of interest is the study of the compound's mechanism of action in more detail, to better understand its effects on the body. Finally, the potential use of the compound in other areas of medicine, such as infectious diseases, should also be explored.

Synthesis Methods

The synthesis of 2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide involves the reaction of 2,4-dichlorophenyl isocyanate with 2-thiophenecarboxylic acid to form the corresponding 2-thiophenecarbonyl isocyanate. The latter is then reacted with 2-aminoindole to form the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

2-amino-N-(2,4-dichlorophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide has been studied extensively for its potential applications in various fields of science. It has been found to exhibit antitumor activity, making it a promising candidate for cancer treatment. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid beta peptides, which are a hallmark of the disease.